Cas no 14213-10-6 (1H-Tetrazole,1-(3-nitrophenyl)-)

• Product Name: 1H-Tetrazole,1-(3-nitrophenyl)-
• CAS No: 14213-10-6
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• CID: 135076
• PubChem ID: 827305
• Update Time: 2025-04-19

1H-Tetrazole,1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(3-nitrophenyl)-
• 1-(3-nitrophenyl)-1H-Tetrazole
• 1-(3-nitrophenyl)tetrazole
• 1-(m-Nitrophenyl)tetrazole
• 1H-Tetrazole,1-(m-nitrophenyl)- (8CI)
• 1-(3-Nitro-phenyl)-1H-tetrazole
• 1H-Tetrazole, 1-(3-nitrophenyl)-
• BB 0238197
• SR-01000391782
• 1-(3-nitrophenyl)-1H-1,2,3,4-tetrazole
• 14213-10-6
• DTXSID70356622
• FT-0768963
• SCHEMBL3164608
• SR-01000391782-1
• UJGJMZVYYVWKOY-UHFFFAOYSA-N

• Inchi： 1S/C7H5N5O2/c13-12(14)7-3-1-2-6(4-7)11-5-8-9-10-11/h1-5H
• InChI Key： UJGJMZVYYVWKOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 191.04432442g/mol
• Monoisotopic Mass: 191.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.534
• Boiling Point: 435.3 °C at 760 mmHg
• Flash Point: 217.1 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives